Cas no 1804776-07-5 (Ethyl 2-iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 2-iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804776-07-5
• MF: C₁₀H₈F₃IN₂O₅
• MW: 420.080605506897
• CID: 4834684
• Update Time: 2025-05-24

Ethyl 2-iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H8F3IN2O5/c1-2-20-7(17)3-5-8(16(18)19)6(4-15-9(5)14)21-10(11,12)13/h4H,2-3H2,1H3
• InChI Key： IBDHPLPYIPQRMI-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=CN=1)OC(F)(F)F)[N+](=O)[O-])CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 2-iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetate

Research Brief on Ethyl 2-iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804776-07-5)

Ethyl 2-iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804776-07-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of an iodo, nitro, and trifluoromethoxy substituents on the pyridine ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer research.

The synthesis of Ethyl 2-iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic transformations, starting from commercially available pyridine precursors. Key steps include halogenation, nitration, and esterification, which are optimized to achieve high yields and purity. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, making it a valuable scaffold for medicinal chemistry applications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its broader use in research and development.

In the context of biological activity, Ethyl 2-iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetate has been investigated as a precursor for the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to undergo further functionalization allows for the introduction of diverse pharmacophores, enabling the creation of targeted inhibitors with improved potency and selectivity. Recent studies have demonstrated its potential in the design of inhibitors targeting specific kinases, such as EGFR and VEGFR, which are key players in tumor growth and angiogenesis.

Furthermore, the compound's nitro group has been exploited in the development of prodrugs, which are inactive precursors that undergo enzymatic conversion to active drugs in vivo. This approach is particularly relevant in the context of antimicrobial agents, where the nitro group can be reduced by bacterial nitroreductases to generate cytotoxic species. Recent research has highlighted the potential of Ethyl 2-iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetate as a building block for nitroaromatic prodrugs with activity against drug-resistant bacterial strains. Such findings underscore the compound's versatility and its potential to address unmet medical needs.

In conclusion, Ethyl 2-iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804776-07-5) represents a promising intermediate in the field of chemical biology and medicinal chemistry. Its unique structural features and synthetic accessibility make it a valuable tool for the development of novel therapeutic agents. Ongoing research continues to explore its applications in kinase inhibition and prodrug development, with the potential to yield innovative treatments for a range of diseases. Future studies will likely focus on optimizing its derivatives for improved pharmacokinetic properties and therapeutic efficacy.